4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-5-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H16N2O2S/c1-20-13-9-8-12(10-14(13)21-2)15-16(22-17(18)19-15)11-6-4-3-5-7-11/h3-10H,1-2H3,(H2,18,19)
• InChI Key: ZSFQEPMICSQYIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(SC(=N2)N)C3=CC=CC=C3)OC
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• CAS No.: 1401934-53-9

Description

4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine is a useful research compound. Its molecular formula is C17H16N2O2S and its molecular weight is 312.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• In a study by Trachsel (2003), novel phenylalkylamines, including derivatives of 4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine, were synthesized and characterized to investigate their structure-activity relationships (Trachsel, 2003).
• Research by Jin et al. (2011) focused on hydrogen bonding between 2-aminoheterocyclic compounds like 4-phenylthiazol-2-amine and carboxylic acid derivatives, providing insights into the structural properties of these compounds (Jin, Zhang, Liu, Da‐qi Wang, He, T. Shi, F. Lin, 2011).

Biological Activity and Applications

• Liu et al. (2004) synthesized novel carboxylic acid derivatives of this compound, which exhibited fungicidal and insecticidal activities, suggesting potential applications in agriculture (Liu, Li, Li, 2004).
• Keche et al. (2012) developed pyrazole derivatives containing 3,4-dimethoxyphenyl units, which showed significant anti-inflammatory and antimicrobial activities, indicating potential therapeutic applications (Keche, Hatnapure, Tale, Rodge, Kamble, 2012).
• Al-Wahaibi et al. (2021) synthesized N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole, which exhibited notable antibacterial and anti-proliferative activities against various cancer cell lines (Al-Wahaibi, Mohamed, Tawfik, Hassan, El-Emam, 2021).

Chemical Properties and Synthesis Techniques

• The work of Davydova et al. (2015) demonstrated the conversion of thiazol-2-ylamine derivatives to various chemical forms, exploring their reactivity and stability under different conditions (Davydova, Sokolenko, Vlasenko, Yagupolskii, 2015).
• Research by Berber (2022) emphasized the importance of reaction conditions in the synthesis of thiazole compounds, including derivatives of 4-phenylthiazol-2-amine, highlighting the role of solvents and catalysts in these reactions (Berber, 2022).

Corrosion Inhibition

• Farahati et al. (2019) studied the use of thiazole derivatives as corrosion inhibitors for copper, demonstrating their efficacy in protecting metal surfaces (Farahati, Ghaffarinejad, Mousavi-khoshdel, Rezania, Behzadi, Shockravi, 2019).